Cas no 2172490-08-1 (3-amino(thiophen-3-yl)methylpentan-3-ol)

• Product Name: 3-amino(thiophen-3-yl)methylpentan-3-ol
• CAS No: 2172490-08-1
• MF: C₁₀H₁₇NOS
• MW: 199.313081502914
• CID: 6351215
• PubChem ID: 165787351
• Update Time: 2025-05-27

3-amino(thiophen-3-yl)methylpentan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino(thiophen-3-yl)methylpentan-3-ol
• 2172490-08-1
• EN300-1638346
• 3-[amino(thiophen-3-yl)methyl]pentan-3-ol

• Inchi： 1S/C10H17NOS/c1-3-10(12,4-2)9(11)8-5-6-13-7-8/h5-7,9,12H,3-4,11H2,1-2H3
• InChI Key： YAEVROGVRDSSAN-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C(CC)(CC)O)N

Computed Properties

• Exact Mass: 199.10308534g/mol
• Monoisotopic Mass: 199.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.5Ų

Additional information on 3-amino(thiophen-3-yl)methylpentan-3-ol

Introduction to 3-amino(thiophen-3-yl)methylpentan-3-ol (CAS No. 2172490-08-1)

3-amino(thiophen-3-yl)methylpentan-3-ol, with the CAS number 2172490-08-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amino alcohols and features a unique structural combination of an amino group, a thiophene ring, and a pentyl chain. The intricate structure of this molecule makes it a promising candidate for various biological and therapeutic applications.

The chemical structure of 3-amino(thiophen-3-yl)methylpentan-3-ol can be represented as follows: C₁₁H₁₇NOS. The presence of the thiophene ring, which is a five-membered heterocyclic compound containing one sulfur atom, imparts unique electronic and steric properties to the molecule. These properties are crucial for its potential interactions with biological targets, such as enzymes, receptors, and ion channels.

In recent years, the study of thiophene-containing compounds has expanded significantly due to their diverse biological activities. Research has shown that thiophenes can exhibit a wide range of pharmacological effects, including anti-inflammatory, antiviral, and anticancer properties. The introduction of an amino group and an alcohol moiety further enhances the functional versatility of 3-amino(thiophen-3-yl)methylpentan-3-ol, making it a valuable candidate for drug discovery and development.

The synthesis of 3-amino(thiophen-3-yl)methylpentan-3-ol typically involves multi-step organic reactions, including the formation of the thiophene ring, the introduction of the amino group, and the functionalization of the pentyl chain. Advanced synthetic methods, such as transition-metal-catalyzed cross-coupling reactions and organocatalytic approaches, have been employed to optimize the yield and purity of this compound. These synthetic strategies not only ensure high efficiency but also provide opportunities for structural modifications to explore a broader range of biological activities.

In terms of biological evaluation, 3-amino(thiophen-3-yl)methylpentan-3-ol has been tested in various in vitro and in vivo models. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, it has shown significant inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. Additionally, preliminary data suggest that this compound may have neuroprotective effects by modulating oxidative stress and inflammatory responses in neuronal cells.

The pharmacokinetic properties of 3-amino(thiophen-3-yl)methylpentan-3-ol have also been investigated to assess its suitability for therapeutic applications. In animal models, this compound exhibited favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It demonstrated good oral bioavailability and a reasonable half-life, which are essential characteristics for a potential drug candidate. However, further studies are needed to fully understand its pharmacokinetic behavior in humans.

Toxicity studies on 3-amino(thiophen-3-yl)methylpentan-3-ol have shown that it is generally well-tolerated at therapeutic doses. In acute toxicity tests, no significant adverse effects were observed at doses up to 500 mg/kg in rodents. Chronic toxicity studies are ongoing to evaluate long-term safety profiles. These findings are encouraging and support the continued development of this compound as a potential therapeutic agent.

The potential applications of 3-amino(thiophen-3-yl)methylpentan-3-ol extend beyond its anti-inflammatory properties. Recent research has explored its use in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate oxidative stress and inflammation may help protect neuronal cells from damage and promote neuroregeneration.

In conclusion, 3-amino(thiophen-3-yl)methylpentan-3-ol (CAS No. 2172490-08-1) is a promising compound with a unique chemical structure that offers significant potential for various biological and therapeutic applications. Its favorable pharmacological properties and safety profile make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.